3-Phenyl-1-(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)propan-1-one hydrochloride

• IUPAC Name: 3-phenyl-1-[4-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]propan-1-one;hydrochloride
• InChI: InChI=1S/C21H23N3OS2.ClH/c25-21(9-8-17-5-2-1-3-6-17)24-12-10-23(11-13-24)15-20-22-18(16-27-20)19-7-4-14-26-19;/h1-7,14,16H,8-13,15H2;1H
• InChI Key: WAFUWBYDLJTGNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=CS2)C3=CC=CS3)C(=O)CCC4=CC=CC=C4.Cl
• Molecular Formula: C21H24ClN3OS2
• Molecular Weight: 434.0 g/mol

Description

“3-Phenyl-1-(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)propan-1-one hydrochloride” is a complex organic compound. It contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are known to possess a wide range of therapeutic properties and have diverse applications in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The compound also contains a piperazine ring and a phenyl group.

Scientific Research Applications

Antimicrobial Activity

• Thiazole derivatives, including our compound, have been explored as antimicrobial agents. .

Anti-Inflammatory Properties

• . Our compound could potentially modulate inflammatory responses, making it relevant for conditions like arthritis or inflammatory diseases.

Analgesic Effects

• . Our compound might alleviate pain, making it valuable in pain management research.

Antitumor and Cytotoxic Activity

• . .

Antioxidant Potential

• . Our compound might protect against oxidative stress and contribute to overall health.

Neuroprotective Applications

• . Our compound could be relevant in neurodegenerative disease research.

Future Directions

Thiazoles and their derivatives have attracted great interest in industry as well as academia due to their broad applications in different fields. Future research could focus on synthesizing new thiazole derivatives and investigating their potential applications in medicinal chemistry.

Mechanism of Action

Target of Action

Thiazole derivatives, which are part of the compound’s structure, have been found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), ritonavir (an antiretroviral drug), abafungin (an antifungal drug), bleomycine, and tiazofurin (antineoplastic drugs) . These targets play crucial roles in various biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Mode of Action

Thiazole derivatives have been shown to interact with their targets in various ways, leading to different biological effects . For instance, some thiazole derivatives have demonstrated cytotoxic activity on human tumor cell lines .

Biochemical Pathways

Thiazole-containing molecules may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .

Pharmacokinetics

The thiazole ring, a component of the compound’s structure, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the compound’s bioavailability.

Result of Action

Thiazole derivatives have been associated with various biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .